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Compound of Interest

Compound Name: 7-Bromoquinoline-3-carbonitrile

Cat. No.: B592058

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed preliminary screening
cascade for the novel compound 7-Bromoquinoline-3-carbonitrile. Quinoline derivatives are
a well-established class of heterocyclic compounds with a broad spectrum of biological
activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] This
document outlines a strategic approach to elucidate the potential therapeutic value of 7-
Bromoquinoline-3-carbonitrile, detailing hypothetical experimental protocols, presenting
illustrative data in a structured format, and visualizing the screening workflow.

Compound Profile

Property Value Reference
IUPAC Name 7-bromoquinoline-3-carbonitrile  N/A

CAS Number 1375108-40-9 [3114]
Molecular Formula C10HsBrN2 [4]
Molecular Weight 233.06 g/mol [4]
Structure . N/A

Proposed Preliminary Screening Workflow
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A tiered screening approach is proposed to efficiently assess the biological activity of 7-
Bromogquinoline-3-carbonitrile. The workflow prioritizes broad-spectrum cytotoxicity

screening, followed by more specific antimicrobial and kinase inhibition assays, based on the
known activities of the quinoline scaffold.
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Tier 1: Primary Screening

7-Bromoquinoline-
3-carbonitrile Synthesis

Purity and Structural
Confirmation (NMR, MS)

Cytotoxicity Screening
(NCI-60 Panel)

gytotoxic If cytotoxic

Tier 2: Secondary Assays (Based jon Tier 1 Hits)

Antimicrobial Screening Kinase Inhibition Panel
(MIC Determination) (e.q., EGFR, HER-2)

Tier 3: Mechanism of Action & l.ead Optimization

Dose-Response Studies

l

Structure-Activity
Relationship (SAR) Studies

:

In Vivo Model Testing

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

.............................................................................. : Nucleus :

. Cell Membrane : Cytoplasm :

: : : Gene Transcription
: ECHRIAERE Lo IRER H Rat H M=K H BB l—> (Proliferation, Survival) :

7-Bromogquinoline- Inhibition

3-carbonitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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